2-(Morpholinomethyl)benzaldehyde

• IUPAC Name: 2-(morpholin-4-ylmethyl)benzaldehyde
• InChI: InChI=1S/C12H15NO2/c14-10-12-4-2-1-3-11(12)9-13-5-7-15-8-6-13/h1-4,10H,5-9H2
• InChI Key: YPZNTOVVELIJGI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=CC=C2C=O
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID50594580
• Molecular Weight: 205.25 g/mol
• CAS RN: 736991-21-2

Description

2-(Morpholinomethyl)benzaldehyde is a compound that can be involved in various chemical reactions due to its aldehyde functional group and the presence of a morpholine ring. The morpholine moiety is a versatile heterocycle that can participate in the formation of different types of compounds, including Schiff bases and hybrid molecules with potential biological activities.

Synthesis Analysis

The synthesis of compounds related to this compound often involves catalytic methods or reactions with other functional groups. For instance, triazolium salts derived from morpholinone have been used to catalyze chemoselective cross-benzoin reactions, which could potentially be applied to synthesize substituted derivatives of this compound . Additionally, the Mannich reaction, which is known for creating bonds between an amine and an aldehyde, could be a method to synthesize morpholinomethyl derivatives, as demonstrated in the synthesis of benzofuran-morpholinomethyl-pyrazoline hybrids .

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been studied using various spectroscopic techniques and crystallography. For example, a Schiff base related to this compound has been characterized by IR, NMR, and UV-visible spectroscopy, and its crystal structure has been determined, revealing the importance of intramolecular hydrogen bonding . Density functional theory (DFT) has also been employed to study the molecular structure and properties of related compounds, providing insights into bond lengths, angles, and vibrational frequencies .

Chemical Reactions Analysis

This compound can undergo oxidation reactions, as seen in the study of substituted benzaldehydes' reactivity with morpholinium chlorochromate, leading to the formation of benzoic acids . The compound's reactivity in Diels-Alder reactions has also been explored, with the nature of the products depending on the conformation and substituents of the morpholinobutadienes involved .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives can be influenced by their molecular structure. For instance, the vasorelaxant activity of benzofuran-morpholinomethyl-pyrazoline hybrids has been linked to their physicochemical parameters, such as solubility and structural connectivity . The spectroscopic studies of related compounds provide data on their electronic spectra and chemical shifts, which are essential for understanding their physical properties . Furthermore, the reactivity of these compounds in various solvents has been analyzed, showing the influence of solvent effects on reaction rates .

Scientific Research Applications

Antimalarial and Antiproliferative Activities

2-(Morpholinomethyl)benzaldehyde has been utilized in the synthesis of novel Schiff bases, exhibiting potent antimalarial and antiproliferative activities. Schiff bases derived from this compound showed moderate to excellent activities against the P. falciparum K14 strain, with certain derivatives displaying potent effects against U937 leukemia-derived cell lines. Notably, these derivatives exhibited low cytotoxicity against normal fibroblast cells, suggesting their potential as biologically active products in medicinal chemistry (Jarrahpour et al., 2015).

Heterocyclic Compound Synthesis

The compound has been involved in the chemoselective synthesis of heterocyclic compounds. Notably, morpholinone- and piperidinone-derived triazolium salts were used to catalyze chemoselective cross-benzoin reactions between aliphatic and aromatic aldehydes, yielding excellent results. This highlights its role in facilitating efficient and diverse organic synthesis (Langdon et al., 2014).

Corrosion Inhibition

This compound has been studied as a corrosion inhibitor. Benzimidazole derivatives containing this compound have demonstrated significant inhibition of corrosion in steel, indicating its potential application in industrial settings (Yadav et al., 2016).

Synthesis of Organic Compounds

This compound has been key in the preparation of various organic compounds, including bis-morpholinomethyl derivatives and naphthol compounds. Its utility in asymmetric catalysis and in the synthesis of diaryl zinc addition products has been demonstrated, underscoring its versatility in organic chemistry (Turlington & Pu, 2011).

Formation of Isoquinolines

The compound has facilitated the synthesis of β-hydroxyphenethylamines and their subsequent cyclization into tetrahydroisoquinolines. This exemplifies its role in the creation of complex organic structures and potential pharmaceuticals (Moshkin & Sosnovskikh, 2013).

Catalysis and Synthesis

Its use in catalytic reactions and the synthesis of diverse compounds, such as cyclopentenones and other heterocyclic compounds, has been documented, further illustrating its broad applicability in synthetic chemistry (Nunes et al., 2013).

Mechanism of Action

Target of Action

2-(Morpholinomethyl)benzaldehyde is a Schiff base of morpholine . Schiff bases are known for their pharmacological properties, including antibacterial, antifungal, and antitumor activities . .

Mode of Action

The compound interacts with its targets through the morpholine scaffold, which is often utilized by the pharmaceutical industry in drug design due to the improvement in pharmacokinetic properties it can confer

Pharmacokinetics

The presence of the morpholine scaffold in the compound is known to improve pharmacokinetic properties .

Result of Action

This compound has demonstrated antimalarial and antiproliferative activities . Specifically, it has shown potent antiproliferative activities against the U937 leukemia-derived cell line . .

Safety and Hazards

The safety data sheet for 2-(Morpholinomethyl)benzaldehyde indicates that it is harmful if swallowed and may cause severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to avoid contact with skin, eyes, and clothing, and to avoid ingestion and inhalation.